Cas no 56659-00-8 (4-(propan-2-yl)-1H-imidazole-2-thiol)

4-(propan-2-yl)-1H-imidazole-2-thiol structure
56659-00-8 structure
Product Name:4-(propan-2-yl)-1H-imidazole-2-thiol
CAS No:56659-00-8
MF:C6H10N2S
MW:142.221999645233
CID:5053787
PubChem ID:5372663
Update Time:2023-11-22

4-(propan-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • Isopropylimidazole-2-thione
    • 4-propan-2-yl-1,3-dihydroimidazole-2-thione
    • 2H-Imidazole-2-thione, 1,3-dihydro-4-(1-methylethyl)-
    • 4-(propan-2-yl)-1H-imidazole-2-thiol
    • 4-Isopropyl-1,3-dihydro-2H-imidazole-2-thione #
    • Z2671043998
    • Inchi: 1S/C6H10N2S/c1-4(2)5-3-7-6(9)8-5/h3-4H,1-2H3,(H2,7,8,9)
    • InChI Key: XHSFQGGNLKIXHK-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C(C)C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 160
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 197.3±23.0 °C at 760 mmHg
  • Flash Point: 73.1±22.6 °C
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

4-(propan-2-yl)-1H-imidazole-2-thiol Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524570-25mg
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8
25mg
$ 50.00 2022-06-07
TRC
B524570-50mg
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8
50mg
$ 95.00 2022-06-07
TRC
B524570-250mg
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8
250mg
$ 320.00 2022-06-07
Enamine
EN300-102522-0.05g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
0.05g
$76.0 2023-10-28
Enamine
EN300-102522-0.1g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
0.1g
$113.0 2023-10-28
Enamine
EN300-102522-0.25g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
0.25g
$162.0 2023-10-28
Enamine
EN300-102522-0.5g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
0.5g
$310.0 2023-10-28
Enamine
EN300-102522-1.0g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
1.0g
$414.0 2023-07-07
Enamine
EN300-102522-2.5g
4-(propan-2-yl)-1H-imidazole-2-thiol
56659-00-8 95%
2.5g
$810.0 2023-10-28
Enamine
EN300-102522-5.0g
4-(propan-2-yl)-1H-imidazole-2-thiol
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$1199.0 2023-07-07

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